Cas no 456-46-2 (3-(Fluoromethyl)aniline)

3-(Fluoromethyl)aniline structure

3-(Fluoromethyl)aniline structure

Product Name:3-(Fluoromethyl)aniline

CAS No:456-46-2

MF:C₇H₈FN

MW:125.143525123596

MDL:MFCD00466952

CID:1015857

PubChem ID:13930113

Update Time:2025-04-20

3-(Fluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

- 3-(Fluoromethyl)aniline
- 3-(fluoromethyl)Benzenamine
- Benzenamine, 3-(fluoromethyl)-
- 3-Fluoromethyl aniline
- 3-FLUOROMETHYL-PHENYLAMINE
- XKGDSQJAWPPBHI-UHFFFAOYSA-N
- 5712AJ
- TRA0058510
- SY026432
- 456-46-2
- MFCD00466952
- AS-32328
- SCHEMBL1225353
- DA-05713
- CS-0210691
- EN300-705010
- AKOS006364706
- MDL： MFCD00466952
- Inchi： 1S/C7H8FN/c8-5-6-2-1-3-7(9)4-6/h1-4H,5,9H2
- InChI Key： XKGDSQJAWPPBHI-UHFFFAOYSA-N
- SMILES： FCC1C=CC=C(C=1)N

Computed Properties

Exact Mass: 125.06400
Monoisotopic Mass: 125.064077422g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 85
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 26

Experimental Properties

PSA: 26.02000
LogP: 2.31950

3-(Fluoromethyl)aniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019148405-1g	3-(Fluoromethyl)aniline	456-46-2	95%	1g	$244.65	2023-09-01
Alichem	A019148405-5g	3-(Fluoromethyl)aniline	456-46-2	95%	5g	$740.94	2023-09-01
TRC	F402325-50mg	3-(Fluoromethyl)aniline	456-46-2		50mg	$ 50.00	2022-06-05
TRC	F402325-100mg	3-(Fluoromethyl)aniline	456-46-2		100mg	$ 65.00	2022-06-05
TRC	F402325-500mg	3-(Fluoromethyl)aniline	456-46-2		500mg	$ 210.00	2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F16170-1g	3-(Fluoromethyl)aniline	456-46-2	97%	1g	¥1919.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F16170-250mg	3-(Fluoromethyl)aniline	456-46-2	97%	250mg	¥1199.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	F16170-5g	3-(Fluoromethyl)aniline	456-46-2	97%	5g	¥6379.0	2023-09-07
Apollo Scientific	PC905438-250mg	3-(Fluoromethyl)aniline	456-46-2	95%	250mg	£108.00	2025-02-22
Apollo Scientific	PC905438-1g	3-(Fluoromethyl)aniline	456-46-2	95%	1g	£216.00	2025-02-22

3-(Fluoromethyl)aniline Related Literature

1. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
2. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
3. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678

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